Stabilization of molecular lanthanide polysulfides by bulky scorpionate ligands†‡
Dalton Transactions Pub Date: 2016-04-28 DOI: 10.1039/C6DT01439A
Abstract
Well-defined lanthanide polysulfide complexes containing S42− and S52− ligands, the samarium(III) pentasulfide complex Sm(TpiPr2)(κ1-3,5-iPr2Hpz)(S5) and the tetrasulfide-bridged binuclear ytterbium(III) complex (μ-S4)[Yb(TpiPr2)(κ1-3,5-iPr2Hpz)(κ2-3,5-iPr2pz)]2 (TpiPr2 = hydro-tris(3,5-diisopropylpyrazolyl)borate), have been synthesized and structurally characterized by single-crystal X-ray diffraction.
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